4-(Pyridin-3-yloxy)pyridine-2-carboxylic acid
Cat. No. B2358154
M. Wt: 216.196
InChI Key: JWCRNQQMRVBLNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08598345B2
Procedure details
Compound 1 (1.5 g, 7.6 mmol, 1.0 eq) was dissolved in ethanol (30 mL) and 1N NaOH (15 mL) was added. The mixture was refluxed for 18 h and after cooling the reaction was neutralized with 1N HCl (15 mL) and the reaction was concentrated in vacuo. The crude reaction was dissolved in 10% MeOH/CH2Cl2 and the undissolved salt was filtered off and the solvents were removed in vacuo to afford the title compound as a white solid: 1H NMR (400 MHz, DMSO-d6) δ 8.46 (d, J=2.7 Hz, 1H), 8.39-8.36 (m, 2H), 8.06 (ddd, J=8.7, 2.7, 1.1 Hz, 1H), 7.88 (dd, J=8.7, 5.4 Hz, 1H), 7.40 (d, J=2.2 Hz, 1H), 7.12 (dd, J=5.7, 2.4 Hz, 1H); ES-MS [M+1]+: 217.1.
Name
MeOH CH2Cl2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Identifiers
|
REACTION_CXSMILES
|
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([O:7][C:8]2[CH:13]=[CH:12][N:11]=[C:10]([C:14]#N)[CH:9]=2)[CH:2]=1.[OH-:16].[Na+].Cl.C[OH:20].C(Cl)Cl>C(O)C>[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([O:7][C:8]2[CH:13]=[CH:12][N:11]=[C:10]([C:14]([OH:20])=[O:16])[CH:9]=2)[CH:2]=1 |f:1.2,4.5|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
1.5 g
|
|
Type
|
reactant
|
|
Smiles
|
N1=CC(=CC=C1)OC1=CC(=NC=C1)C#N
|
|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Step Two
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Step Three
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Four
|
Name
|
MeOH CH2Cl2
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CO.C(Cl)Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture was refluxed for 18 h
|
|
Duration
|
18 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
after cooling the reaction
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the reaction was concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude reaction
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the undissolved salt was filtered off
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvents were removed in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1=CC(=CC=C1)OC1=CC(=NC=C1)C(=O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
